Cas no 38997-06-7 (1H-Pyrrole-2-carboxaldehyde, 3,4-dibromo-5-methyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 3,4-dibromo-5-methyl-
• CAS No: 38997-06-7
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 1503237
• PubChem ID: 4619926
• Update Time: 2025-04-21

1H-Pyrrole-2-carboxaldehyde, 3,4-dibromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 3,4-dibromo-5-methyl-
• SCHEMBL6776670
• 3,4-dibromo-5-methyl-2-pyrrolecarboxaldehyde
• 38997-06-7
• AKOS024337223
• 3,4-dibromo-5-methyl-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C6H5Br2NO/c1-3-5(7)6(8)4(2-10)9-3/h2,9H,1H3
• InChI Key： CWKDCIICPPTKFX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=O)NC=1C)Br

Computed Properties

• Exact Mass: 264.87375
• Monoisotopic Mass: 264.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 32.86